Cas no 874834-22-7 (4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid)

• Product Name: 4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid
• CAS No: 874834-22-7
• MF: C₁₄H₁₀N₂O₃S
• MW: 286.305801868439
• MDL: MFCD06808684
• CID: 1027339
• PubChem ID: 18526215
• Update Time: 2025-08-05

4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoic acid
• 4-(2,1,3-Benzothiadiazol-5-ylmethoxy)-benzenecarboxylic acid
• AKOS005072929
• EN300-6734664
• 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzoic acid
• 4-(2,1,3-benzothiadiazol-5-ylmethoxy)benzenecarboxylic acid
• DTXSID20594810
• J-513636
• 4-(Benzo[c][1,2,5]thiadiazol-5-ylmethoxy)benzoicacid
• CS-0456640
• HA-0818
• MFCD06808684
• ZJB83422
• 4-[(2,1,3-Benzothiadiazol-5-yl)methoxy]benzoic acid
• Z3225743189
• 874834-22-7

• MDL： MFCD06808684
• Inchi： 1S/C14H10N2O3S/c17-14(18)10-2-4-11(5-3-10)19-8-9-1-6-12-13(7-9)16-20-15-12/h1-7H,8H2,(H,17,18)
• InChI Key： XMIGBCQVLDLCFO-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC(=CC2=N1)COC1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 286.04121336g/mol
• Monoisotopic Mass: 286.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų